Cas no 2366184-44-1 ((S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester)

• Product Name: (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester
• CAS No: 2366184-44-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.34
• MDL: MFCD34603244
• CID: 5088523
• Update Time: 2025-07-22

(S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester

• MDL： MFCD34603244
• Inchi： 1S/C16H20N2O3/c19-15-8-4-7-14-11-17(9-10-18(14)15)16(20)21-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2/t14-/m0/s1
• InChI Key： IQDCNEHTFAMDGS-AWEZNQCLSA-N
• SMILES： C1CCC(=O)N2CCN(C(=O)OCC3=CC=CC=C3)C[C@]12[H]

Additional information on (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester

(S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester (CAS No. 2366184-44-1): A Comprehensive Overview

(S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester (CAS No. 2366184-44-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a benzyl ester group attached to a pyridopyrazine core, which imparts unique chemical and biological properties.

The synthesis of (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester typically involves a multi-step process that includes the formation of the pyridopyrazine core and subsequent functionalization to introduce the benzyl ester group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

One of the key areas of interest for (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new treatments for conditions such as chronic pain and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage. This finding is particularly significant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective mechanism is believed to involve the modulation of intracellular signaling pathways that are crucial for maintaining neuronal health.

The pharmacokinetic profile of (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester has also been studied in detail. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. These properties make it suitable for further development into a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

Beyond its therapeutic applications, (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester has also been explored for its use in chemical biology research. Its unique structure and biological activity make it an excellent tool for probing cellular processes and signaling pathways. For example, researchers at Harvard University have used this compound to study the role of specific enzymes in inflammation and pain signaling pathways.

In conclusion, (S)-6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid benzyl ester (CAS No. 2366184-44-1) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and neuroprotective properties make it a promising lead compound for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.